methyl N-({2-[(4-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-D-alaninate

• IUPAC Name: methyl (2R)-2-[[2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carbonyl]amino]propanoate
• InChI: InChI=1S/C16H18N2O6/c1-10(16(20)22-3)17-15(19)13-8-24-14(18-13)9-23-12-6-4-11(21-2)5-7-12/h4-8,10H,9H2,1-3H3,(H,17,19)/t10-/m1/s1
• InChI Key: DFLYXCOIKQFEKP-SNVBAGLBSA-N
• Canonical SMILES: CC(C(=O)OC)NC(=O)C1=COC(=N1)COC2=CC=C(C=C2)OC
• Isomeric SMILES: C[C@H](C(=O)OC)NC(=O)C1=COC(=N1)COC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O6
• Molecular Weight: 334.32 g/mol

Description

Methyl N-({2-[(4-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-D-alaninate is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a derivative of alanine and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Photophysical Properties

Methyl N-({2-[(4-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-D-alaninate and its derivatives exhibit notable photophysical properties. Research by Guzow et al. (2005) focused on derivatives of alanine methyl ester, demonstrating high molar absorption coefficients and fluorescence quantum yields. These properties vary with solvent polarity, indicating potential applications in fluorescence-based detection and imaging methods (Guzow et al., 2005).

Synthesis of Novel Compounds

Sañudo et al. (2006) explored the synthesis of alaninamides, a class of compounds including methyl N-({2-[(4-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-D-alaninate. These compounds represent a new class of cyclic dipeptidyl ureas, potentially useful in the development of new pharmaceuticals or biochemical tools (Sañudo et al., 2006).

Antioxidant Activity

Kusumaningrum et al. (2021) investigated the antioxidant activity of compounds related to methyl N-({2-[(4-methoxyphenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-D-alaninate. The study found significant antioxidant properties, suggesting potential applications in medical and cosmetic industries (Kusumaningrum et al., 2021).

Chemosensors for Metal Ions

Further research by Guzow et al. (2007) highlighted the use of derivatives of this compound as chemosensors for metal ions. The fluorescence properties of these compounds change in the presence of specific metal ions, making them valuable in chemical sensing and environmental monitoring (Guzow et al., 2007).